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.. Reported .
Plasticizer o Reported Environmental )
. Toxicity Evidence & Notes
(Abbreviation) Impact
Concerns
Tris(2-ethylhexyl) Potential Found in river sediments; Data is limited;
trimellitate (TOTM) endocrine suspected persistent, identified as a

Di(2-propylheptyl)
phthalate (DPHP)

Acetyl tributyl
citrate (ATBC)

Diisononyl
cyclohexane-1,2-
dicarboxylate
(DINCH)

disruptor [1].

Potential
endocrine
disruptor [1].

Potential
endocrine
disrupting
properties [1].

Potential
endocrine
disrupting
properties [1].

bioaccumulative, and toxic (PBT)
properties [1] [2].

Found in rivers; suspected PBT
properties; rapidly released from
PVC under wave action [1] [2].

Potential toxicity to aquatic
species [1].

Potential toxicity to aquatic
species [1].

potential "regrettable
substitution™ [1].

Data is limited,;
identified as a
potential "regrettable
substitution” [1].
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. Reported )
Plasticizer o Reported Environmental )
o Toxicity Evidence & Notes
(Abbreviation) Impact
Concerns
Tris(2-ethylhexyl) Potential Potential toxicity to aquatic -
phosphate (TEHP) endocrine species; field studies show
disrupting potential for bioaccumulation and

properties [1].

biomagnification [1].

Bis(2-ethylhexyl) -
adipate (DEHA)

Potential toxicity to aquatic -
species [1].

Bis(2-ethylhexyl) - Potential toxicity to aquatic -

terephthalate species [1].

(DEHT)

Epoxidized soybean  Potentially Potentially safer / less toxic Classified as a less
oil (ESBO) safer | less profile [1]. hazardous option.

toxic profile [1].

Classified as a less
hazardous option.

Glycerin triacetate
(GTA)

Potentially
safer / less
toxic profile [1].

Potentially safer / less toxic
profile [1].

Diisononyl adipate More research is

(DINA)

Data lacking [1]. Data lacking [1].

needed.

Alkylsulfonic phenyl More research is

ester (ASE)

Data lacking [1]. Data lacking [1].

needed.

Key Experimental Methods for Assessment

The assessment of plasticizers relies on a combination of methods. Here are detailed protocols for key

approaches cited in the literature:

e Mesocosm Experiments for Environmental Release: A 2025 study used an artificial outdoor wave

and pond system to simulate the release of plasticizers from PVC under near-natural conditions [2].
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o Methodology: Standardized PVC test objects containing DPHP or TOTM were exposed in
wave mesocosms (with mechanical stress), stagnant ponds, and a dry gravel bed (weathering)
for 181 days [2].

o Measurements: Researchers quantified plasticizer concentrations in surrounding water and
sediment samples over time using chemical analysis (implied by the use of internal standards
and stock solutions). They also tracked mass variation and plasticizer content in the PVC
objects themselves [2].

o Key Finding: Mechanical stress from waves caused rapid fragmentation and release of
plasticizers, leading to significant environmental concentrations, unlike in stagnant water [2].

 In Silico (Web Tool) Toxicity Prediction: A 2022 study evaluated the use of various web applications

to predict toxicological endpoints, reducing reliance on animal testing [3].

o Methodology: The two-dimensional structures of plasticizers were drawn and converted into a
Simplified Molecular-Input Line-Entry System (SMILES) format [3].
o Tools & Endpoints:
= Mutagenicity: Predicted using the LAZAR web server, which is based on experimental
AMES test data [3].
= Carcinogenicity: Assessed using the CarcinoPred-EL web application [3].
= Ecotoxicity: The VEGA platform was used with its Sarpy/IRFMN model to predict acute
toxicity for fish, and a KNN/IRFMN model to predict honey bee toxicity [3].
o Application: These tools help prioritize the most hazardous compounds for further, more costly
in vitro or in vivo testing [3].

Toxicity Assessment Workflow

The following diagram illustrates a generalized workflow for evaluating the toxicity of emerging plasticizers,

integrating the methodologies discussed.
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Critical Research Gaps and the Problem of
"Regrettable Substitution™

A major consensus in the recent literature is the concerning lack of scientific data for many plasticizers
marketed as "green" or "safe" alternatives [1] [3]. This has led to a phenomenon known as "regrettable
substitution,” where a banned or restricted chemical is replaced by another with a similar, yet less

understood, hazard profile [1].

e Widespread Data Gaps: As shown in the table, for many compounds (e.g., DINA, ASE), there is a
great lack of information on both health and ecological effects [1].

e Bioaccumulation Potential: Many alternative plasticizers have logKow values (a measure of
lipophilicity) comparable to those of legacy phthalates, indicating a potential for bioaccumulation in
fatty tissues and movement up the food chain. However, for most compounds, there is a lack of actual
bioaccumulation studies to confirm this risk [1].

o Safer Alternatives Exist: The review does identify a few alternatives, such as epoxidized soybean
oil (ESBO) and glycerin triacetate (GTA), which are currently considered to have potentially safer or
less toxic profiles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Plasticizers]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1511955#comparing-emerging-plasticizers-toxicity-

environmental-impact]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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